BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Bromofuran-2-carbonyl chloride molecular
weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Bromofuran-2-carbonyl chloride

Cat. No.: B1334073

In-Depth Technical Guide: 5-Bromofuran-2-
carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and structural information for 5-Bromofuran-2-
carbonyl chloride, a chemical intermediate relevant in various synthetic applications.

Core Chemical Properties

The fundamental molecular attributes of 5-Bromofuran-2-carbonyl chloride are summarized
below. This data is essential for stoichiometric calculations, analytical characterization, and
reaction planning.

Property Value

Chemical Formula CsH2BrClO2[1][2][3][4]
Molecular Weight 209.42 g/mol [1][2]
CAS Number 26726-16-9[1][2][3]

Molecular Structure and Composition
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The molecular formula CsH2BrCIO: indicates the elemental composition of 5-Bromofuran-2-
carbonyl chloride. A diagram illustrating the relationship between the molecular formula and
its constituent elements, along with the overall molecular weight, is provided below.

5-Bromofuran-2-carbonyl chloride
CsH2BrClO2
MW: 209.42 g/mol
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Caption: Elemental composition of 5-Bromofuran-2-carbonyl chloride.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of 5-Bromofuran-2-
carbonyl chloride are typically found within peer-reviewed scientific literature and patent
filings. Researchers seeking to utilize this compound should consult scientific databases such
as SciFinder, Reaxys, or Google Scholar, using the CAS number (26726-16-9) for precise
searches. These resources provide access to publications detailing reaction conditions,
purification methods, and analytical data (e.g., NMR, HPLC, LC-MS)[5].

As a general starting point, the synthesis of acyl chlorides often involves the treatment of the
corresponding carboxylic acid with a chlorinating agent such as thionyl chloride or oxalyl
chloride. Subsequent use in synthesis, for example, in the formation of amides or esters, would
typically involve reaction with a nucleophile (an amine or alcohol, respectively) often in the
presence of a base.

Logical Workflow for Compound Information
Retrieval

The process of identifying and verifying the properties of a chemical compound like 5-
Bromofuran-2-carbonyl chloride follows a structured workflow. This involves querying
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databases with known identifiers to retrieve fundamental data, which is then used for
experimental design.

Initial Query
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Caption: Workflow for obtaining and applying chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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